Cas no 5416-54-6 (2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-)
5416-54-6 structure
Product Name:2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-
CAS No:5416-54-6
MF:C10H16O5
MW:216.231043815613
CID:386018
PubChem ID:6376033
Update Time:2025-04-19
2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-
- diethyl 2-ethoxybut-2-enedioate
- NSC6834
- 5416-54-6
- SCHEMBL16683363
- NSC-6834
-
- Inchi: 1S/C10H16O5/c1-4-13-8(10(12)15-6-3)7-9(11)14-5-2/h7H,4-6H2,1-3H3/b8-7+
- InChI Key: LAXJAKSCEPOBCW-BQYQJAHWSA-N
- SMILES: O(CC)/C(/C(=O)OCC)=C/C(=O)OCC
Computed Properties
- Exact Mass: 216.09978
- Monoisotopic Mass: 216.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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